Cas no 497-25-6 (2-Oxazolidinon)

• Product Name: 2-Oxazolidinon
• CAS No: 497-25-6
• MF: C₃H₅NO₂
• MW: 87.077300786972
• MDL: MFCD00005268
• CID: 37794
• PubChem ID: 73949
• Update Time: 2025-04-18

2-Oxazolidinon Chemical and Physical Properties

Names and Identifiers

• Oxazolidin-2-one
• 2-Oxazolidinone
• 2-Oxazolidone
• 1,3-oxazolidin-2-one
• 2-Oxazolidinon
• 2-Oxazolidine
• Carbamic acid, (2-hydroxyethyl)-, &#947
• -lactone
• Oxazolidone
• Oxazolidinone
• Z4D49W92PP
• IZXIZTKNFFYFOF-UHFFFAOYSA-N
• Carbamic acid, (2-hydroxyethyl)-, gamma-lactone
• WLN: T5MVOTJ
• Carbamic acid, .gamma.-lactone
• Oxazolidinones
• SMR000857362
• oxazolodinone
• hydroxyoxazoline
• hydroxy-oxazoline
• oxazolidine-2-one
• PubChem8624
• MFCD00005268
• AMY39498
• NSC-35382
• STR03231
• C93484
• AI3-38980
• DTXSID2074326
• C06695
• NSC-38240
• Z104474784
• 497-25-6
• EINECS 207-840-9
• 2-oxo-1,3-oxazolidine
• BRN 0106251
• CHEMBL1867161
• NSC35382
• NSC38240
• MLS001335930
• HMS2231L03
• SY003480
• Carbamic acid, (2-hydroxyethyl)-, .gamma.-lactone
• A827830
• Q425555
• InChI=1/C3H5NO2/c5-3-4-1-2-6-3/h1-2H2,(H,4,5
• 2-Oxazolidinone, 98%
• 2H-oxazol-2-id-4-one;Oxazolidin-2-one
• O0188
• FT-0613254
• W-106010
• OXAZOLIDINE,2-ONE
• F0001-1296
• CS-W007548
• AKOS000119963
• MLS001335929
• CHEBI:1237
• 51667-26-6
• UNII-Z4D49W92PP
• NSC 35382
• EN300-19697
• NS00020518
• 4-27-00-02516 (Beilstein Handbook Reference)
• 2-Oxotetrahydro-1,3-oxazole
• CHEBI:55374
• DTXCID4040719
• 2Oxazolidone
• (4S,5S)-4-methyl-5-undecyl-1,3-oxazolidin-2-one
• DB-051678
• Carbamic acid, (2hydroxyethyl), gammalactone
• 1,3Oxazolidin2one
• STL183293
• 1,3-Oxazolidin-2-one;2-Oxazolidone;2-Oxo-1,3-oxazolidine
• FO26621

• MDL： MFCD00005268
• Inchi： 1S/C3H5NO2/c5-3-4-1-2-6-3/h1-2H2,(H,4,5)
• InChI Key： IZXIZTKNFFYFOF-UHFFFAOYSA-N
• SMILES： O1C(NCC1)=O
• BRN： 0106251

Computed Properties

• Exact Mass: 87.03205
• Monoisotopic Mass: 87.032028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 71.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: crystallization
• Density: 1.2736 (rough estimate)
• Melting Point: 87.0 to 91.0 deg-C
• Boiling Point: 200°C/21mmHg(lit.)
• Flash Point: 165.8℃
• Refractive Index: 1.4940 (estimate)
• Water Partition Coefficient: Soluble in water.
• PSA: 38.33
• LogP: 0.05500

2-Oxazolidinon Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H317-H319
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• RTECS：RQ2450000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R22;R36;R43
• Safety Term：S26;S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines